Composite hopanoid biosynthesis in Zymomonas mobilis: N-acetyl-d-glucosamine as precursor for the cyclopentane ring linked to bacteriohopanetetrol

Chemical Communications Pub Date: 2003-02-25 DOI: 10.1039/B212685K

Abstract

A selective labelling of the two major composite hopanoids of Z. mobilis with deuterated N-acetyl-D-glucosamine showed that this carbohydrate is a common precursor of the glucosamine or the cyclopentitol moieties respectively linked to bacteriohopanetetrol by a glycosidic or an ether bond.

Graphical abstract: Composite hopanoid biosynthesis in Zymomonas mobilis: N-acetyl-d-glucosamine as precursor for the cyclopentane ring linked to bacteriohopanetetrol
Composite hopanoid biosynthesis in Zymomonas mobilis: N-acetyl-d-glucosamine as precursor for the cyclopentane ring linked to bacteriohopanetetrol
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